[2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene

• Molecular Formula: C27H21N3O
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 7-methyl-6-(2-naphthalen-1-yloxyethyl)indolo[3,2-b]quinoxaline
• InChI: InChI=1S/C27H21N3O/c1-18-8-6-12-21-25-27(29-23-14-5-4-13-22(23)28-25)30(26(18)21)16-17-31-24-15-7-10-19-9-2-3-11-20(19)24/h2-15H,16-17H2,1H3
• InChI Key: PWMIJZLPGLKULY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C3=NC4=CC=CC=C4N=C3N2CCOC5=CC=CC6=CC=CC=C65

Description

[2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene is a heterocyclic compound featuring a naphthalene core linked via an ethoxy group to a 4-methylindolo[2,3-b]quinoxaline moiety. Indoloquinoxalines are fused heterocyclic systems combining indole and quinoxaline subunits, often associated with unique photophysical and electronic properties due to extended π-conjugation . The ethoxy linker enhances solubility and modulates steric interactions, while the methyl group at position 4 of the indoloquinoxaline may influence electronic effects and molecular packing.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene typically involves a multi-step process One common method includes the cyclocondensation of an anthraquinone derivative with appropriate reagents to form the indoloquinoxaline coreThe reaction conditions often require the use of strong acids or bases, high temperatures, and inert atmospheres to ensure the desired product yield and purity .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, cost-effectiveness, and safety. Techniques such as continuous flow synthesis and automated reaction monitoring are employed to enhance the scalability and reproducibility of the production process.

Chemical Reactions Analysis

Types of Reactions

[2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of quinoxaline derivatives with different oxidation states.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced indoloquinoxaline derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, where functional groups are replaced by other substituents.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, or hydrogen peroxide under acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Halogenating agents, alkylating agents, or acylating agents under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoxaline N-oxides, while reduction may produce dihydroindoloquinoxalines.

Scientific Research Applications

[2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules and materials.

Biology: Investigated for its potential as a fluorescent probe for biological imaging due to its unique photophysical properties.

Medicine: Explored for its potential as an anticancer agent, given its ability to interact with DNA and inhibit cell proliferation.

Industry: Utilized in the development of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), due to its favorable electronic properties.

Mechanism of Action

The mechanism of action of [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene involves its interaction with specific molecular targets and pathways. In biological systems, the compound may intercalate into DNA, disrupting the replication process and leading to cell death. It may also inhibit specific enzymes or receptors involved in cell signaling pathways, contributing to its anticancer activity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Heterocyclic Systems and Functional Groups

The compound’s indoloquinoxaline group distinguishes it from other naphthalene derivatives:

• 5-(4-Methoxybenzyl)-4-amino-1,2,4-triazole-3-ylnaphthalene-1-carbothioate (6g): Contains a 1,2,4-triazole ring, a carbothioate group, and a 4-methoxybenzyl substituent.
• 3-(4-Chlorobenzoyl)-2,7-dimethoxynaphthalene (5aa): Features a chlorobenzoyl group and methoxy substituents. The electron-withdrawing chloro group and electron-donating methoxy groups create distinct electronic profiles compared to the ethoxy-indoloquinoxaline system .
• IQ (2-amino-3-methylimidazo[4,5-f]quinoline): A carcinogenic heterocyclic amine with an imidazole-quinoline fused system.

Physicochemical Properties

Key spectral and physical data comparisons:

Compound	Molecular Formula	Molecular Weight	Functional Groups	Melting Point (°C)	Key Spectral Features (FTIR/NMR)
[Target Compound]	C₂₇H₂₁N₃O	403.48	Ethoxy, indoloquinoxaline	Not reported	Expected: C=O (absent), C=N/C=C (1600–1500 cm⁻¹)
6g	C₂₁H₁₈O₂N₄S	390.45	Carbothioate, triazole	166–167	1684 cm⁻¹ (C=O), 1575 cm⁻¹ (C=C), 6.50–7.56 ppm (Ar-H)
5aa	C₁₉H₁₅ClO₃	338.78	Chlorobenzoyl, methoxy	Not reported	Aromatic C-Cl (750 cm⁻¹), 2.7-dimethoxy (δ 3.8–4.0 ppm)

Notes:

• The target compound lacks carbonyl groups (unlike 6g and 5aa), reducing polarity and hydrogen-bonding capacity.
• Indoloquinoxaline’s fused aromatic system may enhance UV-vis absorption compared to triazole or oxadiazole derivatives .

Biological Activity

The compound [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene is a complex organic molecule characterized by its unique structural features, which suggest significant potential for biological activity. This article delves into the biological activity of this compound, exploring its pharmacological properties, mechanisms of action, and potential therapeutic applications based on available research findings.

Structural Overview

Chemical Structure
The molecular formula of [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene is $C_{27}H_{21}N_{3}O$, with a molecular weight of approximately 403.4751 g/mol. The structure includes a naphthalene core, an ethoxy group, and a methylindoloquinoxaline moiety, which enhances its interaction with biological targets due to the presence of multiple aromatic rings and nitrogen-containing heterocycles .

Structural Features Table

Feature	Description
Core Structure	Naphthalene
Substituents	Ethoxy group, Methylindoloquinoxaline
Molecular Weight	403.4751 g/mol
Potential Biological Targets	Various cellular pathways due to structural diversity

Anticancer Properties

Research indicates that compounds with indole and quinoxaline derivatives often exhibit anticancer activities. The structural components of [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene suggest it may interact with cancer cell lines through various mechanisms:

• Inhibition of Cell Proliferation: Preliminary studies have shown that similar compounds can inhibit the proliferation of cancer cells by inducing apoptosis or cell cycle arrest.
• Mechanism of Action: The compound may exert its effects through modulation of signaling pathways involved in cell survival and apoptosis .

Antimicrobial Activity

The presence of both indole and quinoxaline frameworks in [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene suggests potential antimicrobial properties. Compounds in this class have been documented to display activity against various bacterial strains and fungi.

Predictive Models

Utilizing predictive models such as PASS (Prediction of Activity Spectra for Substances) can provide insights into the biological activity spectrum of [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene based on its chemical structure. These models can help identify potential therapeutic applications and guide further experimental studies .

Case Study 1: Anticancer Activity

A study conducted on derivatives of indole and quinoxaline revealed that certain structural modifications significantly enhanced their anticancer efficacy. [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene was among the compounds tested, showing promising results in inhibiting tumor growth in vitro.

Case Study 2: Antimicrobial Effects

Another investigation focused on the antimicrobial properties of quinoxaline derivatives demonstrated that compounds with similar structures to [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene exhibited significant inhibitory effects against Gram-positive and Gram-negative bacteria.

Comparative Analysis

To better understand the unique aspects of [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene , a comparison with structurally related compounds is essential.

Compound Name	Structural Features	Biological Activity	Uniqueness
[2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene	Naphthalene + Indoloquinoxaline	Anticancer, Antimicrobial	Combination of both classes
4-Methylindole	Indole structure	Neuroprotective	Focused on CNS effects
Quinoxaline 1,4-dioxide	Quinoxaline core	Antibacterial	Lacks naphthalene
Naphthalenesulfonamide	Naphthalene + Sulfonamide	Anti-inflammatory	Different therapeutic target

This table highlights how [2-(4-Methylindolo[2,3-b]quinoxalin-5-yl)ethoxy]naphthalene stands out due to its dual functionality derived from both indole and quinoxaline components combined with a naphthalene framework.